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Compound of Interest

Compound Name: Platinum(II) sulfate

Cat. No.: B15468627 Get Quote

Essential Safety and Handling of Platinum(II)
Sulfate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Platinum(II) sulfate. Adherence to these procedures

is vital for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: Platinum(II) sulfate

CAS Number: 53231-79-1[1][2][3]

Molecular Formula: O₄PtS[1][3][4]

Molecular Weight: 291.14 g/mol [1][4]

Hazard Summary: Platinum(II) sulfate is considered a hazardous substance. It may be

harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[5]

Some platinum compounds are also known to be sensitizers, and care must be taken to avoid

repeated exposure.[6]
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The following table summarizes the required personal protective equipment for handling

Platinum(II) sulfate. A study on soluble platinum exposure highlighted the effectiveness of

disposable coveralls and long-sleeved rubber gloves in significantly reducing skin

contamination.[7][8]

PPE Category Specification

Hand Protection

Double-gloving with chemotherapy-rated gloves

that meet ASTM D6978 standards is

recommended.[9] The outer glove should be

removed after initial handling to prevent

contamination of other surfaces.[10] Long-

sleeved rubber gloves have also been shown to

be effective.[7][8]

Eye and Face Protection

Wear safety glasses with side shields or

chemical safety goggles.[5][6][11] In situations

with a risk of splashing, a full face shield is

required.[5][10]

Skin and Body Protection

A lab coat or apron made of flame and chemical

resistant material is necessary.[5] For more

extensive handling, disposable coveralls worn

over standard overalls provide enhanced

protection.[7][8] Ensure clothing covers all

exposed skin.[5]

Respiratory Protection

A fit-tested NIOSH-certified N95 respirator or a

powered air-purifying respirator (PAPR) should

be used, especially when there is a potential for

generating dust or aerosols.[9][10] Work should

be conducted in a well-ventilated area,

preferably under a chemical fume hood.[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area is clean and uncluttered.
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Verify that a safety shower and eyewash station are readily accessible.[5]

Confirm that all necessary PPE is available and in good condition.

Prepare all required equipment and reagents before handling the compound.

Donning PPE:

Follow the proper sequence for putting on PPE to avoid contamination: shoe covers, inner

gloves, gown, outer gloves, face mask, and eye protection.

Handling Platinum(II) Sulfate:

Conduct all manipulations of Platinum(II) sulfate within a certified chemical fume hood to

minimize inhalation exposure.

Use dedicated glassware and utensils.

When weighing, use an analytical balance within a ventilated enclosure if possible.

Avoid generating dust.[6]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove PPE to avoid self-contamination. The outer gloves should be removed

first.[10]

Disposal Plan
Proper disposal of Platinum(II) sulfate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing Platinum(II) sulfate, including contaminated PPE, in a

designated, clearly labeled, and sealed container.[6]
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Waste Collection:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials.[5]

Professional Disposal:

Platinum-containing waste is often considered valuable for recycling and should be

handled by a specialized waste disposal company.[12][13][14][15][16]

Contact your institution's environmental health and safety (EHS) office to arrange for

proper disposal or recycling in accordance with local, regional, and national regulations.[5]

Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin with

plenty of soap and water.[5][6] Seek medical attention if irritation occurs.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][6] Remove contact lenses if present and

easy to do so.[5] Seek immediate medical attention.[5]

Inhalation: Remove the individual from the contaminated area to fresh air.[6] If the person is

not breathing, provide artificial respiration. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[5][17] Seek immediate

medical attention.[5]

In Case of a Spill:

Minor Spill:

Evacuate unnecessary personnel from the area.[11]

Wearing appropriate PPE, cover the spill with an inert absorbent material.
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Carefully sweep up the material, avoiding dust generation, and place it in a sealed

container for disposal.[6]

Clean the spill area with soap and water.

Major Spill:

Evacuate the area immediately and alert others.

Contact your institution's EHS or emergency response team.[6]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Platinum(II) sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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